![molecular formula C14H21ClN2O2 B6281930 1-chloro-3-[4-(2-methoxyphenyl)piperazin-1-yl]propan-2-ol CAS No. 73438-28-5](/img/no-structure.png)
1-chloro-3-[4-(2-methoxyphenyl)piperazin-1-yl]propan-2-ol
Description
The compound “1-chloro-3-[4-(2-methoxyphenyl)piperazin-1-yl]propan-2-ol” is a derivative of para-Methoxyphenylpiperazine (MeOPP, pMPP, 4-MPP; Paraperazine), which is a piperazine derivative with stimulant effects . It has been sold as an ingredient in “Party pills”, initially in New Zealand and subsequently in other countries around the world .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, a new series of 6-substituted-4-methyl-3-(4-arylpiperazin-1-yl)cinnolines were synthesized as potential antifungal agents via intramolecular cyclization of the respective 1-(2-arylhydrazono)-1-(4-arylpiperazin-1-yl)propan-2-ones, mediated by polyphosphoric acid (PPA) .Molecular Structure Analysis
The molecular structure of similar compounds has been characterized by IR, 1H NMR, 13C NMR, and mass spectral technique . These techniques can provide detailed information about the molecular structure of the compound.Chemical Reactions Analysis
The chemical reactions involved in the synthesis of similar compounds have been described. For example, the synthesis of urapidil, an important drug for the treatment of essential hypertension, involves the addition reaction of 1-(2-methoxyphenyl)piperazine and oxetane catalyzed by Yb(OTf)3 in acetonitrile to form the key intermediate 3-(4-(2-methoxyphenyl)piperazin-1-yl)propan-1-ol .Mechanism of Action
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-chloro-3-[4-(2-methoxyphenyl)piperazin-1-yl]propan-2-ol involves the conversion of 2-methoxyphenylpiperazine to the desired compound through a series of reactions.", "Starting Materials": [ "2-methoxyphenylpiperazine", "2-chloropropan-1-ol", "Sodium hydroxide (NaOH)", "Hydrochloric acid (HCl)", "Sodium chloride (NaCl)", "Water (H2O)", "Ethyl acetate (EtOAc)", "Anhydrous magnesium sulfate (MgSO4)", "Sodium sulfate (Na2SO4)", "Methanol (MeOH)", "Diethyl ether (Et2O)" ], "Reaction": [ "Step 1: 2-methoxyphenylpiperazine is reacted with 2-chloropropan-1-ol in the presence of NaOH to form 1-chloro-3-[4-(2-methoxyphenyl)piperazin-1-yl]propan-2-ol.", "Step 2: The reaction mixture is then acidified with HCl to protonate the amine group of the product.", "Step 3: The resulting mixture is extracted with EtOAc and the organic layer is washed with NaCl solution and dried over anhydrous MgSO4.", "Step 4: The solvent is removed under reduced pressure to obtain the crude product.", "Step 5: The crude product is purified by column chromatography using a mixture of EtOAc and hexane as the eluent.", "Step 6: The purified product is recrystallized from a mixture of MeOH and Et2O to obtain the final product." ] } | |
CAS RN |
73438-28-5 |
Product Name |
1-chloro-3-[4-(2-methoxyphenyl)piperazin-1-yl]propan-2-ol |
Molecular Formula |
C14H21ClN2O2 |
Molecular Weight |
284.8 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
